Cas no 2229610-78-8 (3-(3,3-Difluorocyclobutyl)propanal)

• Product Name: 3-(3,3-Difluorocyclobutyl)propanal
• CAS No: 2229610-78-8
• MF: C₇H₁₀F₂O
• MW: 148.150509357452
• MDL: MFCD33500115
• CID: 5466253
• PubChem ID: 165778862
• Update Time: 2025-05-19

3-(3,3-Difluorocyclobutyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-difluorocyclobutyl)propanal
• Z3033895375
• 3-(3,3-Difluorocyclobutyl)propanal

• MDL： MFCD33500115
• Inchi： 1S/C7H10F2O/c8-7(9)4-6(5-7)2-1-3-10/h3,6H,1-2,4-5H2
• InChI Key： XZLAWGADMVVBLV-UHFFFAOYSA-N
• SMILES： FC1(CC(CCC=O)C1)F

Computed Properties

• Exact Mass: 148.06997126 g/mol
• Monoisotopic Mass: 148.06997126 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1
• Molecular Weight: 148.15

Additional information on 3-(3,3-Difluorocyclobutyl)propanal

Comprehensive Overview of 3-(3,3-Difluorocyclobutyl)propanal (CAS No. 2229610-78-8): Properties, Applications, and Industry Insights

3-(3,3-Difluorocyclobutyl)propanal (CAS No. 2229610-78-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique difluorocyclobutyl moiety. This aldehyde derivative exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. The compound's molecular structure, featuring a cyclobutyl ring with two fluorine atoms at the 3-position, contributes to its distinctive electronic properties and potential bioactivity.

In recent years, the demand for fluorinated building blocks like 3-(3,3-Difluorocyclobutyl)propanal has surged, driven by the pharmaceutical industry's focus on metabolic stability enhancement and bioavailability improvement. Researchers frequently search for "difluorocyclobutyl applications in drug discovery" and "fluorinated aldehyde synthesis," reflecting growing interest in this chemical space. The compound's lipophilicity modulation capabilities align perfectly with current trends in CNS drug development and proteolysis-targeting chimera (PROTAC) design.

The synthesis of CAS 2229610-78-8 typically involves multi-step organic transformations, with careful control of reaction conditions to preserve the integrity of the difluorocyclobutyl group. Analytical characterization through NMR spectroscopy and mass spectrometry confirms the compound's high purity, essential for downstream applications. Industry professionals often inquire about "scale-up challenges for fluorinated intermediates" and "storage conditions for reactive aldehydes," highlighting practical considerations in handling this specialty chemical.

Beyond pharmaceuticals, 3-(3,3-Difluorocyclobutyl)propanal shows promise in material science applications, particularly in the development of fluorinated polymers with enhanced thermal stability. The compound's ability to participate in click chemistry reactions makes it valuable for creating functionalized surfaces and advanced coatings. Recent patent literature reveals increasing interest in "cyclobutyl-containing fluoromaterials" and "aldehyde-functionalized fluoropolymers," positioning this chemical as relevant to cutting-edge research.

Quality control protocols for CAS 2229610-78-8 emphasize rigorous testing for aldehyde content and impurity profiling, addressing common customer concerns about "batch-to-batch consistency" in fine chemicals. The compound's stability under various conditions remains a frequent research topic, with particular attention to its oxidation resistance and moisture sensitivity. Proper handling requires anhydrous environments and inert atmosphere protection, as indicated by standard organofluorine compound handling procedures.

Emerging applications in catalysis and asymmetric synthesis further expand the utility of 3-(3,3-Difluorocyclobutyl)propanal. Its steric profile and electronic effects make it suitable for designing novel chiral ligands and catalyst systems. Researchers exploring "fluorine in asymmetric induction" and "cyclobutyl chiral auxiliaries" frequently encounter this compound in literature, demonstrating its relevance to modern stereoselective synthesis methodologies.

The environmental profile of 3-(3,3-Difluorocyclobutyl)propanal aligns with current green chemistry initiatives, as evidenced by studies on its biodegradation pathways and ecotoxicological impact. Manufacturers increasingly address queries about "sustainable fluorochemical production" and "green alternatives to traditional aldehydes," reflecting shifting industry priorities. The compound's potential for atom-economical transformations contributes to its appeal in environmentally conscious synthetic strategies.

Market analysts project steady growth for fluorinated fine chemicals like CAS 2229610-78-8, driven by expanding applications in life sciences and advanced materials. The compound's versatility ensures its continued relevance across multiple research domains, from medicinal chemistry to polymer engineering. As synthetic methodologies advance and analytical techniques improve, 3-(3,3-Difluorocyclobutyl)propanal will likely maintain its position as a valuable tool for chemical innovation.